Cas no 483366-72-9 (1-[4-(Trifluoromethyl)phenyl]piperidin-4-amine hydrochloride)

1-[4-(Trifluoromethyl)phenyl]piperidin-4-amine hydrochloride is a chemically synthesized compound featuring a piperidine core substituted with a trifluoromethylphenyl group and an amine functionality. The hydrochloride salt enhances its stability and solubility, making it suitable for various research applications. The trifluoromethyl group contributes to increased lipophilicity and metabolic stability, while the piperidine-4-amine moiety offers versatility in further derivatization. This compound is commonly utilized in pharmaceutical and agrochemical research as a key intermediate or building block for the development of bioactive molecules. Its well-defined structure and purity ensure reproducibility in synthetic and mechanistic studies.

1-[4-(Trifluoromethyl)phenyl]piperidin-4-amine hydrochloride structure

483366-72-9 structure

Product Name:1-[4-(Trifluoromethyl)phenyl]piperidin-4-amine hydrochloride

CAS No:483366-72-9

MF:C₁₂H₁₆ClF₃N₂

MW:280.717052459717

CID:6785968

PubChem ID:21090388

Update Time:2025-06-28

1-[4-(Trifluoromethyl)phenyl]piperidin-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

- SCHEMBL5220023
- 1-(4-(Trifluoromethyl)phenyl)piperidin-4-amine hydrochloride
- 1-[4-(trifluoromethyl)phenyl]piperidin-4-amine hydrochloride
- 483366-72-9
- CS-0128157
- 1-[4-(Trifluoromethyl)phenyl]piperidin-4-amine hydrochloride
- Inchi： 1S/C12H15F3N2.ClH/c13-12(14,15)9-1-3-11(4-2-9)17-7-5-10(16)6-8-17;/h1-4,10H,5-8,16H2;1H
- InChI Key： CGOYIZZTTSGJCP-UHFFFAOYSA-N
- SMILES： Cl.FC(C1C=CC(=CC=1)N1CCC(CC1)N)(F)F

Computed Properties

Exact Mass: 280.0954107g/mol
Monoisotopic Mass: 280.0954107g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 1
Complexity: 239
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 29.3Å²

1-[4-(Trifluoromethyl)phenyl]piperidin-4-amine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1198797-1g	1-(4-(Trifluoromethyl)phenyl)piperidin-4-amine hydrochloride	483366-72-9	98%	1g	￥9937.00	2024-05-12

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Additional information on 1-[4-(Trifluoromethyl)phenyl]piperidin-4-amine hydrochloride

Professional Introduction to 1-[4-(Trifluoromethyl)phenyl]piperidin-4-amine Hydrochloride (CAS No: 483366-72-9)

1-[4-(Trifluoromethyl)phenyl]piperidin-4-amine hydrochloride, with the CAS number 483366-72-9, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a trifluoromethyl group in the aromatic ring enhances its pharmacological properties, making it a valuable scaffold for drug discovery and development.

The molecular structure of 1-[4-(Trifluoromethyl)phenyl]piperidin-4-amine hydrochloride consists of a piperidine ring substituted with a phenyl group at the 4-position, which is further modified by a trifluoromethyl group. This structural feature contributes to its unique chemical and biological properties. The hydrochloride salt form improves its solubility in water, facilitating its use in various pharmaceutical formulations and experimental protocols.

In recent years, there has been growing interest in the development of novel compounds with enhanced metabolic stability and improved binding affinity to biological targets. The trifluoromethyl group is particularly valuable in this context, as it can increase the lipophilicity and binding affinity of molecules, thereby improving their pharmacokinetic profiles. This has led to extensive research on trifluoromethylated piperidine derivatives as potential candidates for treating various diseases.

The compound 1-[4-(Trifluoromethyl)phenyl]piperidin-4-amine hydrochloride has been explored in several preclinical studies for its potential therapeutic applications. Its structural motif is reminiscent of known bioactive molecules, suggesting that it may exhibit similar pharmacological effects. For instance, piperidine derivatives have been investigated for their roles in modulating neurotransmitter systems, making this compound a promising candidate for neurological disorders.

Recent research has highlighted the importance of optimizing drug-like properties such as solubility, permeability, and metabolic stability. The hydrochloride salt form of 1-[4-(Trifluoromethyl)phenyl]piperidin-4-amine enhances its solubility, which is crucial for oral and intravenous administration. Additionally, the presence of the trifluoromethyl group can influence metabolic pathways, potentially leading to improved bioavailability and prolonged half-life.

The synthesis of 1-[4-(Trifluoromethyl)phenyl]piperidin-4-amine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity, making it suitable for further pharmacological evaluation. Techniques such as palladium-catalyzed cross-coupling reactions have been utilized to construct the complex aromatic ring system efficiently.

In conclusion, 1-[4-(Trifluoromethyl)phenyl]piperidin-4-amine hydrochloride (CAS No: 483366-72-9 strong>) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential therapeutic applications make it a valuable compound for drug discovery efforts. Further research is warranted to fully elucidate its biological activity and explore its potential as a lead compound for novel therapeutics.